![molecular formula C16H27NO4S B7459579 2,5-dimethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide](/img/structure/B7459579.png)
2,5-dimethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide
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Overview
Description
2,5-dimethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide, also known as BDB, is a chemical compound that belongs to the family of phenethylamines. It is a potent and selective agonist of the serotonin 5-HT2A receptor, which plays a crucial role in various physiological and neurological processes. BDB has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience.
Mechanism of Action
2,5-dimethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide acts as a potent and selective agonist of the serotonin 5-HT2A receptor. It binds to the receptor and activates it, leading to various physiological and neurological effects. This compound has been shown to increase the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which play a crucial role in various physiological and neurological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which play a crucial role in various physiological and neurological processes. This compound has also been shown to increase heart rate, blood pressure, and body temperature, which are all physiological effects of its activation of the serotonin 5-HT2A receptor.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2,5-dimethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide in lab experiments is its potent and selective agonist activity on the serotonin 5-HT2A receptor. This makes it a useful tool for studying the receptor and its role in various physiological and neurological processes. However, one of the limitations of using this compound is its potential toxicity and adverse effects, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2,5-dimethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide. One of the directions is the development of new compounds that have similar or improved activity on the serotonin 5-HT2A receptor. Another direction is the study of the potential therapeutic use of this compound and related compounds in the treatment of various neurological disorders. Additionally, the study of the interaction between this compound and other neurotransmitter systems such as the dopamine and norepinephrine systems is another potential future direction.
Synthesis Methods
The synthesis of 2,5-dimethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide involves the reaction of 2,5-dimethoxybenzenesulfonyl chloride with 2-methylpropan-2-amine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
2,5-dimethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide has been used extensively in scientific research, particularly in the field of neuroscience. It has been studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. This compound has also been used in the study of the serotonin 5-HT2A receptor and its role in various physiological processes such as sleep, appetite, mood, and cognition.
properties
IUPAC Name |
2,5-dimethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27NO4S/c1-12(2)10-17(11-13(3)4)22(18,19)16-9-14(20-5)7-8-15(16)21-6/h7-9,12-13H,10-11H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLNRSLVRZFWUFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC(C)C)S(=O)(=O)C1=C(C=CC(=C1)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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